Cas no 211818-45-0 (2-cyano-5-hydroxypentan-2-yl benzenecarbodithioate)

• Product Name: 2-cyano-5-hydroxypentan-2-yl benzenecarbodithioate
• CAS No: 211818-45-0
• MF: C₁₃H₁₅NOS₂
• MW: 265.394300699234
• CID: 1399294
• PubChem ID: 15420737
• Update Time: 2025-04-20

2-cyano-5-hydroxypentan-2-yl benzenecarbodithioate Chemical and Physical Properties

Names and Identifiers

• 2-cyano-5-hydroxypentan-2-yl benzenecarbodithioate
• 2-Cyan-5-hydroxypentan-2-ylbenzolcarbodithioat
• 2-Cyano-5-hydroxy-2-pentanyl benzenecarbodithioate
• benzeneca<wbr>
• LogP
• 2-Cyano-5-hydroxypentan-2-yl benzodithioate
• SCHEMBL4659778
• 4-Cyano-1-Hydroxylpent-4-yl Dithiobenzoate
• 4-Cyano-1-hydroxypent-4-yl dithiobenzoate
• 211818-45-0
• MPNKTBKDMXVUOS-UHFFFAOYSA-N

• Inchi： 1S/C13H15NOS2/c1-13(10-14,8-5-9-15)17-12(16)11-6-3-2-4-7-11/h2-4,6-7,15H,5,8-9H2,1H3
• InChI Key： MPNKTBKDMXVUOS-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=S)C(C#N)(C)CCCO

Computed Properties

• Exact Mass: 265.05965
• Monoisotopic Mass: 265.05950645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 44.02